Cas no 101799-75-1 ((Z)-Ethyl 3-ethoxy-2-(2,4,5-trifluorobenzoyl)acrylate)

• Product Name: (Z)-Ethyl 3-ethoxy-2-(2,4,5-trifluorobenzoyl)acrylate
• CAS No: 101799-75-1
• MF: C₁₄H₁₃F₃O₄
• MW: 302.245835065842
• CID: 5036097
• Update Time: 2023-08-25

(Z)-Ethyl 3-ethoxy-2-(2,4,5-trifluorobenzoyl)acrylate Chemical and Physical Properties

Names and Identifiers

• (Z)-Ethyl 3-ethoxy-2-(2,4,5-trifluorobenzoyl)acrylate
• Benzenepropanoic acid,
• A-(ethoxymethylene)-2,4,5-trifluoro-
• A-oxo-, ethyl ester

• Inchi： 1S/C14H13F3O4/c1-3-20-7-9(14(19)21-4-2)13(18)8-5-11(16)12(17)6-10(8)15/h5-7H,3-4H2,1-2H3/b9-7-
• InChI Key： KQKDPROKNKSZOD-CLFYSBASSA-N
• SMILES： FC1C=C(C(=CC=1C(/C(=C/OCC)/C(=O)OCC)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 411
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6